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Compound of Interest

Compound Name: Pentadecanedioic Acid

Cat. No.: B073588

Application Notes and Protocols for
Pentadecanedioic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes, protocols, and safety information for the
handling and use of pentadecanedioic acid in a research and drug development setting.

Section 1: Introduction

Pentadecanedioic acid (CAS No: 1460-18-0) is a long-chain saturated dicarboxylic acid with
the molecular formula Ci1sH2804.[1] It typically appears as a white to off-white solid or powder.
[2][3] Due to its bifunctional nature, possessing a carboxylic acid group at each end of a fifteen-
carbon chain, it serves as a versatile intermediate in organic synthesis.[2] Its applications are
found in the synthesis of pharmaceuticals, agrochemicals, dyestuffs, and as a component in
the formulation of biodegradable polymers and cosmetics.[2][3] In the context of drug
development, its long carbon chain can be utilized to modify the lipophilicity and
pharmacokinetic profiles of active pharmaceutical ingredients (APIS). It can act as a linker in
prodrugs or targeted drug delivery systems to potentially enhance solubility, stability, and
control the release of therapeutic agents.[4]

Section 2: Physical and Chemical Properties
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A summary of the key physical and chemical properties of pentadecanedioic acid is

presented in the table below for easy reference.

Property Value Unit Source(s)
Molecular Formula C15H2804 [1]
Molecular Weight 272.38 g/mol [1]
White to off-white
Appearance ) [2][3]
solid/powder
Melting Point 113-114 °C [2]
Water Solubility Insoluble [5][6]
Soluble in ethanol,
Solubility in Organic DMSO, and 2]
Solvents dimethylformamide
(DMF)
logP (Octanol/Water
N o 4.227 [7]
Partition Coefficient)
Density 0.9913 (estimate) g/cm3 [5]
Boiling Point 834.70 K (calculated) [7]
Flash Point >110 °C [8]

Section 3: Safety and Handling (MSDS Summary)

Pentadecanedioic acid is considered a hazardous substance and requires careful handling to
minimize exposure.[9] The following table summarizes the key safety information.
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Hazard Category

Description

Precautionary
Measures & First
Aid

Source(s)

Skin Irritation

Causes skin irritation.
(5][10]

Wear protective
gloves and lab coat. In
case of contact, wash
with plenty of soap
and water.[7][10]

[5107][10]

Eye Irritation

Causes serious eye
irritation.[5][10]

Wear safety glasses
with side-shields or
goggles. In case of
contact, rinse
cautiously with water
for several minutes.
Remove contact
lenses if present and
easy to do. Continue
rinsing.[7][10]

[5107][10]

Respiratory Irritation

May cause respiratory
irritation.[5][10]

Use in a well-
ventilated area or
under a chemical
fume hood. If inhaled,
remove person to
fresh air and keep
comfortable for
breathing.[7][10]

[5107][10]

Ingestion

May be harmful if

swallowed.

Do NOT induce
vomiting. Rinse mouth
with water.[11]

[11]

Fire Hazard

Combustible solid.[9]

Use water spray,
alcohol-resistant
foam, dry chemical, or
carbon dioxide for

extinction.[12]

(o112
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Safety glasses,
Personal Protective chemical-resistant Always inspect gloves
Equipment (PPE) gloves (e.g., nitrile before use.[7]
rubber), lab coat.[7]

Store in a tightly
closed container in a

Storage [2][11]
dry, cool, and well-

ventilated place.[2][11]

Dispose of
] contents/container to
Disposal [10]
an approved waste

disposal plant.[10]

Section 4: Experimental Protocols
Preparation of a Stock Solution

This protocol describes the preparation of a stock solution of pentadecanedioic acid for use in
in vitro experiments.

Materials:

o Pentadecanedioic acid powder

e Dimethyl sulfoxide (DMSO) or Ethanol (ACS grade or higher)
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:

» Tare a sterile microcentrifuge tube on a calibrated analytical balance.
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o Carefully weigh the desired amount of pentadecanedioic acid powder into the tube.

e Add the appropriate volume of solvent (DMSO or ethanol) to achieve the desired stock
concentration (e.g., 10 mg/mL).

 Tightly cap the tube and vortex thoroughly until the solid is completely dissolved. Gentle
warming in a water bath may be required to aid dissolution.

 Sterile-filter the stock solution through a 0.22 pum syringe filter into a new sterile tube if
required for cell culture applications.

o Label the tube clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the stock solution at -20°C for long-term storage. For aqueous buffers, it is
recommended not to store the solution for more than one day.

General Procedure for Esterification

This protocol outlines a general method for the esterification of pentadecanedioic acid, a
common reaction in the synthesis of derivatives for drug development.

Materials:

» Pentadecanedioic acid

 Alcohol (e.g., ethanol, methanol)

e Strong acid catalyst (e.g., concentrated sulfuric acid)

e Anhydrous organic solvent (e.g., toluene, dichloromethane)
e Round-bottom flask

e Reflux condenser

o Heating mantle with magnetic stirrer

e Separatory funnel
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Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous sodium sulfate or magnesium sulfate

Rotary evaporator

Procedure:

¢ In a round-bottom flask, dissolve pentadecanedioic acid in the chosen anhydrous solvent.
e Add an excess of the desired alcohol to the solution.

o Carefully add a catalytic amount of concentrated sulfuric acid to the reaction mixture.

e Attach a reflux condenser and heat the mixture to reflux with stirring. The reaction time will
vary depending on the alcohol used and can be monitored by Thin Layer Chromatography
(TLC).

e Once the reaction is complete, allow the mixture to cool to room temperature.

» Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

o Separate the organic layer and dry it over anhydrous sodium sulfate or magnesium sulfate.

« Filter the drying agent and concentrate the organic solution under reduced pressure using a
rotary evaporator to obtain the crude diester product.

e The crude product can be further purified by column chromatography or recrystallization as
needed.

Section 5: Biological Relevance and Signaling
Pathways

Pentadecanedioic acid itself is not known to be a direct signaling molecule. However, as a
long-chain dicarboxylic acid, it is relevant to the metabolic pathway of fatty acid w-oxidation
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and subsequent peroxisomal -oxidation.[13][14] This pathway is an alternative to the primary
mitochondrial 3-oxidation of fatty acids and can be important in conditions of high lipid flux.[13]

The general pathway for the metabolism of long-chain dicarboxylic acids is as follows:
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Caption: Metabolic pathway of long-chain dicarboxylic acids.
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Section 6: Application in Drug Delivery Systems

The bifunctional nature and long hydrophobic chain of pentadecanedioic acid make it a
candidate for creating biodegradable polymers for drug delivery.[2] Its derivatives, such as
those formed through esterification or amidation, can be polymerized to form polyesters or
polyamides. These polymers can be formulated into nanopatrticles or other drug delivery
vehicles.

The general workflow for creating drug-loaded nanoparticles from a pentadecanedioic acid-
based polymer is illustrated below:
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Caption: Workflow for drug-loaded nanoparticle formulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b073588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

